Cas no 1174882-19-9 ({(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid)

{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic acid is a specialized organic compound featuring a pyrazole core functionalized with an ethyl group and a methylsulfonylacetic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The sulfonyl and carboxylic acid groups enhance its utility as a versatile intermediate for coupling reactions or further derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise functional group compatibility. The compound is typically handled under controlled conditions due to its reactive nature, and its purity is critical for achieving desired outcomes in complex synthetic pathways.
{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid structure
1174882-19-9 structure
Product Name:{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid
CAS No:1174882-19-9
MF:C8H12N2O4S
MW:232.256880760193
MDL:MFCD11215396
CID:3159767
Update Time:2025-06-14

{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(1-ethyl-1H-pyrazol-4-yl)methane]sulfonyl}acetic acid
    • {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid
    • MDL: MFCD11215396
    • Inchi: 1S/C8H12N2O4S/c1-2-10-4-7(3-9-10)5-15(13,14)6-8(11)12/h3-4H,2,5-6H2,1H3,(H,11,12)
    • InChI Key: ZJAPANALDZJCMJ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)(CC1C=NN(CC)C=1)(=O)=O

{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid Pricemore >>

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Additional information on {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid

Comprehensive Overview of {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid (CAS No. 1174882-19-9)

{(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid (CAS No. 1174882-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrazole ring substituted with an ethyl group and a methylsulfonyl acetic acid moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for designing novel therapeutic agents, especially in the fields of anti-inflammatory and metabolic disorder treatments.

The growing demand for {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid is driven by its role in medicinal chemistry and bioconjugation. Recent studies highlight its utility in creating small-molecule inhibitors targeting specific enzymes or receptors. For instance, its sulfonyl group enhances binding affinity, which is critical for drug efficacy. This aligns with current trends in personalized medicine, where researchers seek compounds with high selectivity and minimal side effects. Additionally, the compound's stability under physiological conditions makes it a promising candidate for prodrug development.

From a synthetic perspective, CAS No. 1174882-19-9 is often synthesized via multi-step organic reactions, including alkylation and sulfonylation. Its purity and yield are critical for industrial-scale production, prompting advancements in green chemistry techniques to reduce environmental impact. This resonates with the broader scientific community's focus on sustainable synthesis and eco-friendly methodologies. Furthermore, the compound's solubility and bioavailability are frequently studied to optimize its performance in drug formulations.

In the context of market trends, {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid is increasingly referenced in patents related to neurological disorders and autoimmune diseases. Its molecular framework allows for modifications that can target G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. This has led to a surge in online searches for terms like "pyrazole derivatives in medicine" and "sulfonyl acetic acid applications," reflecting its relevance in cutting-edge research.

Quality control and analytical characterization of CAS No. 1174882-19-9 are paramount for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structure and purity. These protocols align with Good Laboratory Practice (GLP) standards, a key concern for laboratories aiming for regulatory compliance. As the compound gains traction, databases like PubChem and Reaxys have expanded their entries to include its physicochemical properties and safety data.

Looking ahead, the potential of {(1-Ethyl-1H-pyrazol-4-yl)methylsulfonyl}acetic Acid extends beyond pharmaceuticals. Its chelating properties are being explored in material science, particularly for designing metal-organic frameworks (MOFs). This interdisciplinary appeal underscores its versatility and positions it as a compound of interest for future innovations. With ongoing research, it may soon play a pivotal role in addressing global health challenges, from chronic diseases to age-related conditions.

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